4-Amino-6-(chloromethyl)pyrrolo[2,1-f][1,2,4]triazine-7-carbaldehyde

• Molecular Formula: C8H7ClN4O
• Molecular Weight: 210.62 g/mol
• SMILES: C1=C2C(=NC=NN2C(=C1CCl)C=O)N
• InChI: InChI=1S/C8H7ClN4O/c9-2-5-1-6-8(10)11-4-12-13(6)7(5)3-14/h1,3-4H,2H2,(H2,10,11,12)
• InChIKey: SBNURIIONDNPGD-UHFFFAOYSA-N

4-Amino-6-(chloromethyl)pyrrolo[2,1-f][1,2,4]triazine-7-carbaldehyde: Bifunctional Intermediate for Heterocyclic Chemistry

4-Amino-6-(chloromethyl)pyrrolo[2,1-f][1,2,4]triazine-7-carbaldehyde (CAS 1443532-25-9) is a densely functionalized pyrrolo[2,1-f][1,2,4]triazine containing three orthogonal reactive handles: a 4-amino group, a 6-chloromethyl substituent, and a 7-carbaldehyde moiety . The pyrrolo[2,1-f][1,2,4]triazine core is a well-established privileged scaffold in medicinal chemistry, recognized as a purine bioisostere that effectively mimics the quinazoline kinase inhibitor pharmacophore and serves as the foundation for numerous ATP-competitive kinase inhibitors and C-nucleoside drug candidates, including the antiviral agent remdesivir [1][2].

• [1] Hunt JT, et al. Discovery of the pyrrolo[2,1-f][1,2,4]triazine nucleus as a new kinase inhibitor template. J Med Chem. 2004;47(16):4054-4059. doi:10.1021/jm049892u View Source
• [2] Song Y, et al. Privileged scaffolds or promiscuous binders: a glance of pyrrolo[2,1-f][1,2,4]triazines and related bridgehead nitrogen heterocycles in medicinal chemistry. Mini Rev Med Chem. 2013;13(4):565-581. View Source

4-Amino-6-(chloromethyl)pyrrolo[2,1-f][1,2,4]triazine-7-carbaldehyde vs. Simple Analogs

Superficially similar pyrrolo[2,1-f][1,2,4]triazine derivatives—such as the unsubstituted 7-carbaldehyde, the 6-methoxymethyl analog, or 4-chloro variants—lack the precise trio of orthogonal reactive centers present in this compound. The pyrrolotriazine scaffold's substitution pattern critically dictates both its biological target engagement and its synthetic utility [1]. For example, Hunt et al. demonstrated that substitution at position 7 of the pyrrolotriazine core abolishes kinase inhibitory activity, while positions 5 and 6 tolerate modification, making the 6-chloromethyl-7-carbaldehyde arrangement uniquely suited for late-stage diversification at the permissive 6-position while preserving a transformable 7-aldehyde handle [1]. Generic substitution with analogs lacking the chloromethyl leaving group, the 4-amino hydrogen-bonding anchor, or the 7-formyl derivatization site compromises the stepwise, chemoselective elaboration that this compound enables.

• [1] Hunt JT, et al. Discovery of the pyrrolo[2,1-f][1,2,4]triazine nucleus as a new kinase inhibitor template. J Med Chem. 2004;47(16):4054-4059. doi:10.1021/jm049892u View Source

4-Amino-6-(chloromethyl)pyrrolo[2,1-f][1,2,4]triazine-7-carbaldehyde: Quantitative Comparison

Leaving Group Advantage: Chloromethyl vs. Methoxymethyl

The 6-chloromethyl substituent in the target compound provides a kinetically competent leaving group for SN2-type nucleophilic displacement, enabling efficient diversification at the 6-position. In contrast, the closest commercially available analog—4-amino-6-(methoxymethyl)pyrrolo[2,1-f][1,2,4]triazine-7-carbaldehyde (CAS 1443531-65-4)—bears a methoxymethyl group at the same position . The methoxide leaving group is approximately 10^4–10^6-fold less reactive than chloride in nucleophilic substitution reactions, based on well-established leaving group ability scales for aliphatic systems [1]. This difference dictates that the chloromethyl analog can undergo substitution under significantly milder conditions (room temperature, catalytic or stoichiometric nucleophile), whereas the methoxymethyl analog typically requires pre-activation (e.g., conversion to a better leaving group) or forcing conditions for displacement [1].

Evidence Dimension	Leaving group ability (relative SN2 reactivity)
Target Compound Data	Chloride leaving group; relative rate ~1 (reference)
Comparator Or Baseline	4-Amino-6-(methoxymethyl)pyrrolo[2,1-f][1,2,4]triazine-7-carbaldehyde (methoxide leaving group); relative rate ~10^-4 to 10^-6 vs. chloride
Quantified Difference	Chloromethyl is approximately 10,000- to 1,000,000-fold more reactive toward nucleophilic displacement than methoxymethyl, based on general leaving group scales for primary alkyl systems [1]
Conditions	General SN2 nucleophilic substitution conditions; leaving group ability scales derived from solvolysis kinetic studies [1]

Why This Matters

For procurement decisions in medicinal chemistry or library synthesis, the chloromethyl analog permits direct, mild diversification at the 6-position without additional activation steps, reducing synthetic step count and improving overall yield in parallel synthesis workflows.

• [1] Streitwieser A. Solvolytic displacement reactions at saturated carbon atoms. Chem Rev. 1956;56(4):571-752. doi:10.1021/cr50010a001 View Source

Positional Selectivity: 6- vs. 7-Substitution in Kinase Inhibition

The pyrrolo[2,1-f][1,2,4]triazine scaffold has defined positional tolerance for kinase inhibitor activity. Hunt et al. demonstrated that substitution at positions 5 or 6 of the pyrrolotriazine core maintains biochemical potency against EGFR and VEGFR-2 tyrosine kinases, whereas substitution at position 7 abolishes activity [1]. The target compound's 6-chloromethyl-7-carbaldehyde arrangement exploits this SAR: the 6-chloromethyl serves as a diversification point at the permissive position, while the 7-carbaldehyde provides a temporary protecting or directing group that can later be transformed or removed. In contrast, analogs such as pyrrolo[2,1-f][1,2,4]triazine-7-carbaldehyde (CAS 1554288-05-9), which bear only a 7-substituent without a 6-position handle, are structurally precluded from generating kinase-active derivatives through 6-position elaboration .

Evidence Dimension	Kinase inhibitory activity retention upon substitution
Target Compound Data	6-substitution tolerated for kinase inhibition (class-level); 7-carbaldehyde can be transformed post-diversification [1]
Comparator Or Baseline	Pyrrolo[2,1-f][1,2,4]triazine-7-carbaldehyde (CAS 1554288-05-9): 7-substitution reported to abolish kinase activity [1]
Quantified Difference	Qualitative SAR: 6-substitution = activity retained; 7-substitution = activity lost (based on cellular proliferation and biochemical kinase assays) [1]
Conditions	Biochemical inhibition of EGFR and VEGFR-2 tyrosine kinases; cellular proliferation assay in DiFi human colon tumor cells and VEGF-dependent HUVEC proliferation [1]

Why This Matters

Researchers procuring building blocks for kinase-focused libraries should prioritize 6-substituted pyrrolotriazines over 7-substituted analogs to maintain the potential for generating biologically active leads, making the 6-chloromethyl-7-carbaldehyde arrangement strategically superior to the simpler 7-carbaldehyde analog.

• [1] Hunt JT, et al. Discovery of the pyrrolo[2,1-f][1,2,4]triazine nucleus as a new kinase inhibitor template. J Med Chem. 2004;47(16):4054-4059. doi:10.1021/jm049892u View Source

Orthogonal Reactivity of Three Functional Groups

The target compound uniquely presents three functional groups with orthogonal reactivity profiles on the pyrrolotriazine scaffold: (1) 4-NH2 (nucleophilic amine, amenable to reductive amination, amide coupling, or Buchwald-Hartwig amination), (2) 6-CH2Cl (electrophilic alkyl chloride, amenable to nucleophilic displacement with amines, thiols, or alkoxides), and (3) 7-CHO (electrophilic aldehyde, amenable to reductive amination, Wittig olefination, or Grignard addition) . General principles of chemoselectivity dictate that these three handles can be addressed sequentially without protecting group manipulation: the chloromethyl reacts preferentially with soft nucleophiles (e.g., thiols) under neutral conditions, the aldehyde reacts with amines under reductive amination conditions, and the 4-amino group can be acylated or arylated under palladium catalysis [1]. In contrast, analogs such as 4-chloro-2-(chloromethyl)pyrrolo[2,1-f][1,2,4]triazine (CAS 1935224-92-2) lack the amine and aldehyde functionalities, reducing the maximum number of sequential derivatization steps from three to two .

Evidence Dimension	Number of orthogonal reactive handles available for sequential, chemoselective diversification
Target Compound Data	3 orthogonal handles: 4-NH2, 6-CH2Cl, 7-CHO
Comparator Or Baseline	4-Chloro-2-(chloromethyl)pyrrolo[2,1-f][1,2,4]triazine (CAS 1935224-92-2): 2 orthogonal handles (4-Cl, 2-CH2Cl); no amine or aldehyde
Quantified Difference	3 vs. 2 independent derivatization sites, enabling a theoretical 3-step sequential diversification without protecting group strategies
Conditions	Standard organic synthesis conditions; chemoselectivity principles based on relative electrophilicity and nucleophilicity of functional groups [1]

Why This Matters

For procurement in diversity-oriented synthesis (DOS) or parallel library construction, a building block with three orthogonal handles yields exponentially greater scaffold diversity per synthetic step compared to two-handle analogs, maximizing return on synthesis investment.

• [1] Afagh NA, Yudin AK. Chemoselectivity and the curious reactivity preferences of functional groups. Angew Chem Int Ed. 2010;49(15):2621-2634. doi:10.1002/anie.200905603 View Source

4-Amino Hinge-Binding Anchor vs. 4-Chloro Analogs

The 4-amino group on the pyrrolotriazine scaffold serves as a critical hydrogen-bond donor/acceptor pair that mimics the adenine N6 amino group in ATP-competitive kinase inhibitor design. Hunt et al. established that 4-(arylamino)-substituted pyrrolotriazines bind in the ATP pocket of EGFR and VEGFR-2 kinases, with the 4-position substituent directly engaging the kinase hinge region via hydrogen bonding [1]. The target compound's free 4-NH2 group serves as a synthetic precursor for installing diverse aryl/heteroaryl substituents via Buchwald-Hartwig coupling or nucleophilic aromatic substitution. In contrast, 4-chloro-2-(chloromethyl)pyrrolo[2,1-f][1,2,4]triazine (CAS 1935224-92-2) and 7-bromo-2-(chloromethyl)pyrrolo[2,1-f][1,2,4]triazine (CAS 1368331-16-1) lack the 4-amino functionality altogether, requiring additional synthetic steps to introduce the pharmacophoric amine. The unsubstituted pyrrolo[2,1-f][1,2,4]triazine-7-carbaldehyde (CAS 1554288-05-9) also lacks this group, meaning it cannot directly serve as a hinge-binding motif precursor .

Evidence Dimension	Presence of 4-NH2 pharmacophoric group vs. 4-Cl or 4-H analogs
Target Compound Data	4-NH2 present; demonstrated as critical for hinge-binding in pyrrolotriazine kinase inhibitors [1]
Comparator Or Baseline	4-Chloro-2-(chloromethyl)pyrrolo[2,1-f][1,2,4]triazine (4-Cl); 7-bromo-2-(chloromethyl)pyrrolo[2,1-f][1,2,4]triazine (4-H); pyrrolo[2,1-f][1,2,4]triazine-7-carbaldehyde (4-H)
Quantified Difference	Qualitative: 4-NH2 enables direct installation of kinase hinge-binding motifs without additional deprotection or functional group interconversion steps; 4-Cl and 4-H analogs require 1-2 extra synthetic steps to introduce the amine [1]
Conditions	Biochemical kinase inhibition assays (EGFR, VEGFR-2); cellular proliferation assays [1]

Why This Matters

For medicinal chemistry procurement, the pre-installed 4-amino group eliminates 1-2 synthetic steps per analog compared to 4-halo or 4-unsubstituted pyrrolotriazines, translating to significant time and cost savings in lead optimization campaigns.

• [1] Hunt JT, et al. Discovery of the pyrrolo[2,1-f][1,2,4]triazine nucleus as a new kinase inhibitor template. J Med Chem. 2004;47(16):4054-4059. doi:10.1021/jm049892u View Source

Purine Bioisostere: Pyrrolotriazine Core Validation

The pyrrolo[2,1-f][1,2,4]triazine core is a validated purine bioisostere that serves as the foundation for C-nucleoside drugs including remdesivir [1]. Unlike traditional N-nucleosides, C-nucleosides built on the pyrrolotriazine scaffold exhibit enhanced metabolic stability due to the C-C glycosidic bond, which resists enzymatic cleavage by phosphorylases [2]. The target compound, with its 7-carbaldehyde group, is positioned as a direct precursor to 7-substituted C-nucleosides via addition of organometallic ribose derivatives. This contrasts with non-pyrrolotriazine heterocyclic aldehydes (e.g., pyrrolo[2,3-d]pyrimidine-5-carbaldehydes), which lack the bridgehead nitrogen geometry that correctly positions the C-nucleoside sugar moiety in the enzyme active site [2]. The pyrrolotriazine scaffold has been incorporated into multiple clinical and preclinical kinase inhibitors, validating its drug-like properties including oral bioavailability and tolerable safety profiles [3].

Evidence Dimension	Scaffold validation: number of clinical/preclinical candidates built on pyrrolotriazine core vs. alternative heterocycles
Target Compound Data	Pyrrolo[2,1-f][1,2,4]triazine core: >10 reported kinase inhibitor series; 1 FDA-approved drug (remdesivir); multiple clinical candidates [1][3]
Comparator Or Baseline	Non-pyrrolotriazine heterocyclic aldehydes (e.g., pyrrolo[2,3-d]pyrimidine, pyrazolo[1,5-a]pyrimidine aldehydes): variable but generally fewer validated nucleoside drug examples [2]
Quantified Difference	Qualitative: pyrrolotriazine core has a 40+ year track record in nucleoside and kinase inhibitor drug discovery with at least one marketed drug; comparator scaffolds have narrower validation [1][3]
Conditions	Historical analysis of pyrrolotriazine-containing drug candidates from 1970s to present; clinical development pipelines [1][3]

Why This Matters

For drug discovery procurement, selecting a building block based on a clinically validated scaffold reduces the risk of scaffold-related attrition (e.g., metabolic instability, off-target toxicity) and accelerates hit-to-lead timelines.

• [1] Song Y, et al. Privileged scaffolds or promiscuous binders: a glance of pyrrolo[2,1-f][1,2,4]triazines and related bridgehead nitrogen heterocycles in medicinal chemistry. Mini Rev Med Chem. 2013;13(4):565-581. View Source
• [2] Li Y, et al. Pyrrolo[2,1-f][1,2,4]triazines: From C-nucleosides to kinases and back again, the remarkable journey of a versatile nitrogen heterocycle. Eur J Med Chem. 2017;138:1002-1018. doi:10.1016/j.ejmech.2017.07.030 View Source
• [3] Hunt JT, et al. Discovery of the pyrrolo[2,1-f][1,2,4]triazine nucleus as a new kinase inhibitor template. J Med Chem. 2004;47(16):4054-4059. doi:10.1021/jm049892u View Source

4-Amino-6-(chloromethyl)pyrrolo[2,1-f][1,2,4]triazine-7-carbaldehyde: Best Applications

6-Position Diversification for Kinase Fragment Libraries

The target compound is ideally suited for generating kinase-focused fragment libraries by exploiting the 6-chloromethyl group for nucleophilic displacement with diverse amine, thiol, or alkoxide nucleophiles. The 4-amino group anchors the fragment in the kinase hinge region, while the 7-carbaldehyde serves as a handle for subsequent affinity tagging or bioconjugation [1]. This strategy leverages the established SAR that 6-substitution on the pyrrolotriazine core is tolerated for kinase inhibition, while 7-substitution is not [1]. In contrast, the methoxymethyl analog would require pre-activation for similar diversification, reducing parallel synthesis efficiency [2].

C-Nucleoside Precursor for Antiviral Drug Discovery

The 7-carbaldehyde group serves as a direct electrophilic handle for C-glycosylation via addition of organometallic ribose derivatives (e.g., lithiated ribonolactone derivatives), enabling entry into pyrrolotriazine C-nucleoside chemical space. This approach mirrors the synthetic strategy used for remdesivir and related antiviral C-nucleosides, which rely on 7-halogenated pyrrolotriazine intermediates [3]. The concurrent presence of the 4-amino group eliminates the need for late-stage amination, and the 6-chloromethyl provides an additional diversification point for generating nucleoside analogs with modified sugar or base moieties.

Sequential Three-Step Derivatization for DOS

The orthogonal reactivity of the 4-NH2, 6-CH2Cl, and 7-CHO groups enables a programmed, three-step sequential derivatization without protecting group manipulation [4]. A typical sequence involves: (Step 1) nucleophilic displacement of the 6-chloromethyl with a soft nucleophile (e.g., thiophenol) under neutral conditions; (Step 2) reductive amination or Wittig olefination at the 7-carbaldehyde; and (Step 3) Buchwald-Hartwig amination or acylation at the 4-amino group. This three-dimensional diversification potential is not available from two-handle analogs such as 4-chloro-2-(chloromethyl)pyrrolo[2,1-f][1,2,4]triazine , making the target compound a strategic procurement choice for maximizing scaffold diversity per synthetic operation.

Targeted Covalent Inhibitor Warhead Installation

The 6-chloromethyl group can function as a latent electrophilic warhead precursor. Upon nucleophilic displacement with appropriately functionalized amines, the chloromethyl can be converted to acrylamide or vinyl sulfonamide warheads commonly employed in targeted covalent inhibitors (TCIs) [5]. The pyrrolotriazine core provides the non-covalent recognition element, the 4-amino group ensures hinge binding, and the 7-carbaldehyde can be reduced or derivatized to modulate physicochemical properties. This application exploits the unique combination of a displaceable chloromethyl electrophile on a kinase-privileged scaffold with orthogonal functional handles for simultaneous optimization of potency, selectivity, and drug-like properties.

• [1] Hunt JT, et al. Discovery of the pyrrolo[2,1-f][1,2,4]triazine nucleus as a new kinase inhibitor template. J Med Chem. 2004;47(16):4054-4059. doi:10.1021/jm049892u View Source
• [2] Streitwieser A. Solvolytic displacement reactions at saturated carbon atoms. Chem Rev. 1956;56(4):571-752. doi:10.1021/cr50010a001 View Source
• [3] Method for synthesizing C-nucleoside compound. US Patent Application 20230219990. Filed 2021-07-15. View Source
• [4] Afagh NA, Yudin AK. Chemoselectivity and the curious reactivity preferences of functional groups. Angew Chem Int Ed. 2010;49(15):2621-2634. doi:10.1002/anie.200905603 View Source
• [5] Singh J, Petter RC, Baillie TA, Whitty A. The resurgence of covalent drugs. Nat Rev Drug Discov. 2011;10(4):307-317. doi:10.1038/nrd3410 View Source